Cas no 1361845-63-7 (2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde)

• Product Name: 2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde
• CAS No: 1361845-63-7
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4925947
• Update Time: 2025-10-23

2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-9-2-1-8(5-10(9)14)11-3-7(6-17)4-12(15)16-11/h1-6H
• InChI Key： IECSIWLWAXCCKH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=O)C=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde

Comprehensive Overview of 2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde (CAS No. 1361845-63-7)

2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde (CAS No. 1361845-63-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique chlorinated phenyl and isonicotinaldehyde structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel pharmaceuticals and agrochemicals. The compound's distinct molecular framework makes it a valuable building block for designing heterocyclic compounds, which are pivotal in drug discovery and development.

The growing interest in 2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde is driven by its relevance to current trends in green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, this compound's potential for use in catalyzed reactions and low-waste processes has become a focal point. Additionally, its structural features align with the demand for highly functionalized intermediates in the synthesis of targeted therapeutics, such as kinase inhibitors and antimicrobial agents. These applications are particularly relevant given the rising global concern over antibiotic resistance and the need for innovative treatment options.

From a technical perspective, 2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde exhibits notable stability under standard laboratory conditions, making it a reliable candidate for multi-step synthetic routes. Its chloro-substituted aromatic moiety contributes to its reactivity in cross-coupling reactions, a popular topic in modern organic chemistry. This property has led to its inclusion in studies exploring Pd-catalyzed transformations and other advanced methodologies. Furthermore, the compound's aldehyde functional group offers a convenient handle for further derivatization, enabling the creation of diverse molecular architectures.

In the context of drug discovery, 2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde has been investigated for its role in the design of small-molecule inhibitors. Its ability to interact with biological targets, such as enzymes and receptors, has sparked interest in its potential therapeutic applications. For instance, researchers are examining its utility in developing compounds for neurodegenerative diseases and metabolic disorders, areas where there is a pressing need for new treatment modalities. The compound's lipophilic nature and electronic properties also make it a promising candidate for optimizing drug-like characteristics, such as bioavailability and target binding affinity.

The synthesis and characterization of 2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde have been documented in several peer-reviewed publications, highlighting its importance in academic and industrial research. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These studies underscore the compound's reproducibility and suitability for high-throughput screening campaigns, a critical aspect of modern pharmaceutical R&D.

Beyond its pharmaceutical applications, 2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde has found use in the development of advanced materials. Its incorporation into polymeric systems and coordination complexes has been explored for creating materials with tailored optical and electronic properties. This aligns with the increasing demand for smart materials in sectors such as electronics, energy storage, and sensors. The compound's ability to act as a ligand in metal-organic frameworks (MOFs) further expands its utility in cutting-edge material science research.

In summary, 2-Chloro-6-(3,4-dichlorophenyl)isonicotinaldehyde (CAS No. 1361845-63-7) represents a multifaceted compound with broad applicability across scientific disciplines. Its significance in medicinal chemistry, sustainable synthesis, and material science positions it as a key player in addressing contemporary challenges in research and industry. As advancements in synthetic methodologies and computational modeling continue to evolve, the potential for this compound to contribute to groundbreaking discoveries remains substantial.